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Compound of Interest

Compound Name: Acaricidal agent-1

Cat. No.: B2685087

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Acaricidal Agent-1 (a novel glutamate-
gated chloride channel agonist) with other commercially available acaricides. The data
presented is synthesized from multiple peer-reviewed studies to facilitate an objective
evaluation of its performance and potential applications in pest management and drug
development.

Comparative Efficacy

The efficacy of an acaricide is a critical determinant of its utility. The following table summarizes
the median lethal concentration (LC50) of Acaricidal Agent-1 and other agents against the
two-spotted spider mite, Tetranychus urticae, a globally significant agricultural pest.[1][2] Lower
LC50 values indicate higher toxicity to the target pest.
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Note: Efficacy can vary based on the mite species, life stage, and environmental conditions.

Mechanism of Action: Targeting the Invertebrate
Nervous System

Acaricidal Agent-1 belongs to the macrocyclic lactone class of compounds, which act as

potent agonists of glutamate-gated chloride channels (GIuClIs) in invertebrates.[3][4][5] These
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channels are critical for inhibitory neurotransmission in the nervous systems of mites and other
arthropods.[3][4]

The binding of Acaricidal Agent-1 to GluCls locks the channels in an open state, leading to an
influx of chloride ions.[5] This hyperpolarizes the nerve and muscle cells, preventing the
transmission of nerve signals, which results in paralysis and death of the mite.[5][6] Mammals
are largely unaffected at therapeutic doses because their GluCls are primarily confined to the
central nervous system, protected by the blood-brain barrier.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comparative-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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